Cas no 167627-35-2 (4'-(Benzyloxy)-2-methyl-[1,1'-biphenyl]-4-carboxylic acid)

• Product Name: 4'-(Benzyloxy)-2-methyl-[1,1'-biphenyl]-4-carboxylic acid
• CAS No: 167627-35-2
• MF: C₂₁H₁₈O₃
• MW: 318.365826129913
• MDL: MFCD18322890
• CID: 1086120
• PubChem ID: 53228711
• Update Time: 2025-05-20

4'-(Benzyloxy)-2-methyl-[1,1'-biphenyl]-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4'-(Benzyloxy)-2-methyl-[1,1'-biphenyl]-4-carboxylic acid
• 3-methyl-4-(4-phenylmethoxyphenyl)benzoic acid
• 4-(4-Benzyloxyphenyl)-3-Methylbenzoic acid
• 167627-35-2
• MFCD18322890
• 4'-(Benzyloxy)-2-methyl[1,1'-biphenyl]-4-carboxylic acid
• 4'-(Benzyloxy)-2-methyl-[1,1'-biphenyl]-4-carboxylicacid
• BS-21696
• CS-0209278
• [1,1'-Biphenyl]-4-carboxylic acid, 2-methyl-4'-(phenylmethoxy)-
• SCHEMBL9394690
• DTXSID20692244

• MDL： MFCD18322890
• Inchi： 1S/C21H18O3/c1-15-13-18(21(22)23)9-12-20(15)17-7-10-19(11-8-17)24-14-16-5-3-2-4-6-16/h2-13H,14H2,1H3,(H,22,23)
• InChI Key： ASBXCSWWOJSHOV-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C1C=CC(=CC=1)C1C=CC(C(=O)O)=CC=1C

Computed Properties

• Exact Mass: 318.125594432g/mol
• Monoisotopic Mass: 318.125594432g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 394
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 46.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on 4'-(Benzyloxy)-2-methyl-[1,1'-biphenyl]-4-carboxylic acid

4'-(Benzyloxy)-2-methyl-[1,1'-biphenyl]-4-carboxylic acid: A Comprehensive Overview

The compound 4'-(Benzyloxy)-2-methyl-[1,1'-biphenyl]-4-carboxylic acid, identified by the CAS number 167627-35-2, is a significant molecule in the field of organic chemistry and pharmacology. This compound belongs to the class of biphenyl derivatives, which have garnered substantial attention due to their diverse biological activities and potential applications in drug development.

The structural elucidation of this compound reveals a biphenyl system with specific substituents. The presence of a benzyloxy group at the 4' position and a methyl group at the 2 position on the biphenyl ring introduces unique electronic and steric effects. Additionally, the carboxylic acid group at the 4 position plays a crucial role in determining the compound's chemical reactivity and biological properties.

Recent studies have highlighted the importance of biphenyl derivatives in medicinal chemistry. For instance, research has shown that these compounds can exhibit potent anti-inflammatory, antioxidant, and anticancer activities. The specific substitution pattern in 4'-(Benzyloxy)-2-methyl-[1,1'-biphenyl]-4-carboxylic acid may enhance its ability to interact with biological targets, making it a promising candidate for further exploration in therapeutic applications.

The synthesis of this compound involves a multi-step process that typically includes coupling reactions and functional group transformations. Researchers have optimized synthetic routes to improve yield and purity, ensuring that the compound is accessible for both academic and industrial purposes.

In terms of pharmacokinetics, preliminary studies suggest that this compound exhibits favorable absorption and bioavailability profiles. These attributes are critical for its potential use as an orally administered drug. Furthermore, its metabolic stability has been evaluated, providing insights into its suitability for long-term therapeutic use.

The biological evaluation of 4'-(Benzyloxy)-2-methyl-[1,1'-biphenyl]-4-carboxylic acid has revealed intriguing findings. In vitro assays have demonstrated its ability to inhibit key enzymes involved in inflammatory pathways, suggesting its potential as an anti-inflammatory agent. Additionally, preclinical studies have indicated that this compound may possess anticancer properties by targeting specific oncogenic pathways.

Given its promising biological profile, this compound has been proposed as a lead molecule for drug discovery programs targeting chronic inflammatory diseases and cancer. Collaborative efforts between academic institutions and pharmaceutical companies are currently underway to further investigate its therapeutic potential.

In conclusion, 4'-(Benzyloxy)-2-methyl-[1,1'-biphenyl]-4-carboxylic acid represents a valuable addition to the portfolio of biphenyl derivatives with significant implications for medicinal chemistry and drug development. As research progresses, this compound is expected to contribute to the advancement of novel therapeutic strategies aimed at addressing unmet medical needs.